Cas no 894065-49-7 (2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide structure
894065-49-7 structure
Product Name:2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
CAS No:894065-49-7
MF:C17H13N7O3S2
MW:427.460219144821
CID:5976861
PubChem ID:26842591
Update Time:2023-12-12

2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
    • Acetamide, 2-[[6-(1,3-benzodioxol-5-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • HMS3523E08
    • 2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
    • 894065-49-7
    • AKOS005008061
    • 2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
    • 2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
    • F2506-1436
    • Inchi: 1S/C17H13N7O3S2/c1-9-19-21-16(29-9)18-15(25)7-28-17-22-20-14-5-3-11(23-24(14)17)10-2-4-12-13(6-10)27-8-26-12/h2-6H,7-8H2,1H3,(H,18,21,25)
    • InChI Key: GAWCHBQFBIYMSA-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C)S1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C3OCOC3=C1)=N2

Computed Properties

  • Exact Mass: 427.05212965g/mol
  • Monoisotopic Mass: 427.05212965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • Density: 1.77±0.1 g/cm3(Predicted)
  • pka: 7.32±0.50(Predicted)

2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Pricemore >>

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2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Related Literature

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